
Trimethylammonium nitrate safety data sheet
and handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylammonium nitrate

Cat. No.: B13748938 Get Quote

Trimethylammonium Nitrate: A Technical Guide
to Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS) from a chemical supplier. While compiled

from various scientific sources, comprehensive safety and toxicological data for

trimethylammonium nitrate are not readily available in the public domain. Users should

exercise caution and consult with qualified safety professionals before handling this compound.

Introduction
Trimethylammonium nitrate, with the chemical formula C₃H₁₀N₂O₃, is a quaternary

ammonium salt. While specific applications in drug development are not widely documented, its

constituent ions, trimethylammonium and nitrate, are of interest in various chemical and

biological contexts. This guide provides a summary of available information regarding its

properties, synthesis, handling precautions, and potential hazards, tailored for a scientific

audience.

Physicochemical Properties
The following table summarizes the known and computed physicochemical properties of

trimethylammonium nitrate.
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Property Value Source

Molecular Formula C₃H₁₀N₂O₃ PubChem

Molecular Weight 122.12 g/mol PubChem

CAS Number 25238-43-1 PubChem

Appearance Not specified (likely a solid) -

Boiling Point
2.8 °C at 760 mmHg (for

trimethylamine)
LookChem[1]

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Topological Polar Surface Area 67.3 Å² Guidechem[2]

Complexity 26.8 Guidechem[2]

Synthesis and Purification
Detailed experimental protocols for the synthesis of pure trimethylammonium nitrate are

scarce in publicly available literature. However, a general approach can be inferred from

related syntheses of alkylammonium nitrates.

Synthesis
A potential synthetic route involves the neutralization of trimethylamine with nitric acid. Another

method described in the patent literature involves the reaction of ammonium nitrate with

formaldehyde, which produces a mixture of methylammonium nitrates, including the

trimethylammonium salt.

A generalized workflow for the synthesis is presented below:
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Reactants

Reaction Product

Trimethylamine

Neutralization

Nitric Acid

Crude Trimethylammonium
Nitrate Solution

Crude Trimethylammonium
Nitrate Solution

Recrystallization Ion-Exchange
Chromatography

Pure Trimethylammonium
Nitrate

Nitrate (NO₃⁻)
Ingestion/Absorption

Conversion to
Nitrite (NO₂⁻)

(e.g., by gut bacteria)

Oxidation of
Hemoglobin (Fe²⁺)

Methemoglobin (Fe³⁺)
Formation

Reduced Oxygen
Transport

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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